Cas no 20850-49-1 (3,4-Dimethoxy-a-(1-methylethyl)benzeneacetonitrile)

• Product Name: 3,4-Dimethoxy-a-(1-methylethyl)benzeneacetonitrile
• CAS No: 20850-49-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD00800230
• CID: 51672
• PubChem ID: 89396
• Update Time: 2025-04-18

3,4-Dimethoxy-a-(1-methylethyl)benzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(3,4-dimethoxyphenyl)butyronitrile
• alpha-Isopropyl homoveratronitrile
• 3,4-Dimethoxy-α-(1-methylethyl)benzeneacetonitrile
• 2-(3,4-Dimethoxyphenyl)-3-methylbutanenitrile
• 2-(3,4-Dimethoxyphenyl)-3-methylbutyronitrile
• VERAPAMIL HYDROCHLORIDE IMPURITY K [EP IMPURITY]
• NCGC00261982-01
• alpha-Isopropyl-3,4-dimethoxybenzylcyanid
• NS00007559
• MFCD00800230
• ISOPROPYL(3,4-DIMETHOXYPHENYL)ACETONITRILE
• alpha-isopropylveratryl cyanide
• W-107588
• (+/-)-2-(3,4-DIMETHOXYPHENYL)-3-METHYLBUTANENITRILE
• 2-(3,4-Dimethoxyphenyl)-3-methylbutylnitrile
• 20850-49-1
• SCHEMBL1640618
• SY011996
• 3,4-Dimethoxy-?-(1-methylethyl)benzeneacetonitrile
• (2RS)-2-(3,4-Dimethoxyphenyl)-3-methylbutanenitrile
• Isopropyl Veratryl Cyanide
• Maybridge3_001601
• 2-(3,4-Dimethoxy-phenyl)-3-methyl-butyronitrile
• IDI1_012988
• F19530
• alpha-isopropyl-veratryl cyanide
• 1Z42YUG42K
• UNII-1Z42YUG42K
• AS-5254
• 2-(3,4-Dimethoxyphenyl)-3-methylbutanenitrile #
• CS-0154333
• 2-(3,4-dimethoxyphenyl)-2-isopropylacetonitrile
• EC 244-082-8
• 3,4-Dimethoxy-alpha-(1-methylethyl)benzeneacetonitrile
• AC-1453
• A814972
• 3,4-DIMETHOXY-.ALPHA.-(1-METHYLETHYL)BENZENEACETONITRILE
• Q27253290
• .ALPHA.-ISOPROPYLVERATRYL CYANIDE
• 2-(3,4-dimethoxyphenyl)-3-methyl-butanenitrile
• alpha-Isopropylhomoveratronitrile
• .ALPHA.-ISOPROPYLHOMOVERATRONITRILE
• 2-(3',4'-dimethoxyphenyl)-3-methylbutyronitrile
• Benzeneacetonitrile, 3,4-dimethoxy-alpha-(1-methylethyl)-
• Oprea1_171110
• 3,4-Dimethoxy- alpha -(1-methylethyl)benzeneacetonitrile
• Benzeneacetonitrile, 3,4-dimethoxy-.alpha.-(1-methylethyl)-
• Ritalinic acid/alpha-Phenylpiperidine-2-acetic acid
• BRD-A05566309-001-01-8
• 3,4-Dimethoxy-a-(1-methylethyl)benzeneacetonitrile
• DTXSID60864963
• HMS1435I17
• FT-0638052
• (2RS)-2-(3,4-Dimethoxyphenyl)-3-methylbutanenitrile; Verapamil Hydrochloride Imp. K (EP); Verapamil Imp. K (EP); Verapamil Hydrochloride Impurity K; Verapamil Impurity K
• (+/-)-2-(i-propyl)-2-(3,4-dimethoxyphenyl)acetonitrile
• EINECS 244-082-8
• AKOS005111167
• VERAPAMIL HYDROCHLORIDE IMPURITY K (EP IMPURITY)
• DB-045407
• ?-isopropylhomoveratronitrile
• DTXCID30813423
• BBL029021
• STK525022

• MDL： MFCD00800230
• Inchi： 1S/C13H17NO2/c1-9(2)11(8-14)10-5-6-12(15-3)13(7-10)16-4/h5-7,9,11H,1-4H3
• InChI Key： NFXAXMOAVPLEBH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C#N)C(C)C)OC

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.023  
• Melting Point: 54-56°C
• Boiling Point: 327.3 ℃ at 760 mmHg
• Flash Point: 114.5 ℃ 
• Refractive Index: 1.499
• PSA: 42.25000
• LogP: 2.96698

3,4-Dimethoxy-a-(1-methylethyl)benzeneacetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store long-term at -20°C